Cas no 61296-27-3 (Thiourea, N'-[bis(dimethylamino)methyl]-N,N-dimethyl-)

• Product Name: Thiourea, N'-[bis(dimethylamino)methyl]-N,N-dimethyl-
• CAS No: 61296-27-3
• MF: C₈H₂₀N₄S
• MW: 204.336199760437
• CID: 485366
• PubChem ID: 71397316
• Update Time: 2025-04-19

Thiourea, N'-[bis(dimethylamino)methyl]-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Thiourea, N'-[bis(dimethylamino)methyl]-N,N-dimethyl-
• 3-[bis(dimethylamino)methyl]-1,1-dimethylthiourea
• 61296-27-3
• DTXSID00818824
• N'-[Bis(dimethylamino)methyl]-N,N-dimethylthiourea

• Inchi： 1S/C8H20N4S/c1-10(2)7(11(3)4)9-8(13)12(5)6/h7H,1-6H3,(H,9,13)
• InChI Key： SONDGNLZINWHJF-UHFFFAOYSA-N
• SMILES： S=C(N(C)C)NC(N(C)C)N(C)C

Computed Properties

• Exact Mass: 204.1411
• Monoisotopic Mass: 204.14086783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 53.8Ų

Experimental Properties

• PSA: 21.75